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Compound of Interest

Compound Name: 3-Acetamido-4-methylbenzoic acid

Cat. No.: B184020

An In-depth Technical Guide to the Safe Handling of 3-Acetamido-4-methylbenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-Acetamido-4-
methylbenzoic acid (CAS No. 6946-14-1). The following sections detail hazard classifications,
personal protective equipment (PPE), emergency procedures, and proper handling and storage
protocols to ensure the safety of laboratory and research personnel.

Hazard Identification and Classification

3-Acetamido-4-methylbenzoic acid is classified as harmful if swallowed.[1] While specific
data for this compound is limited, data from structurally similar compounds, such as 3-Amino-4-
methylbenzoic acid, suggest potential for skin, eye, and respiratory irritation.[2][3][4]

GHS Hazard Summary
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H315: Causes skin irritation[3]
Skin Irritation Category 2 )
) o H319: Causes serious eye
Serious Eye Irritation Category 2

irritation[3][4]

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator Category 3
g P (Resp Y g0y irritation[3][4]

tract irritation)*

*Classification based on the closely related compound 3-Amino-4-methylbenzoic acid.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property Value Source
Molecular Formula C10H11NOs [1]
Molecular Weight 193.20 g/mol [1]

Solid (Form/Color not
Appearance specified, related compounds [5]

are white to beige solids)

] ] 177 - 180 °C (for p-Toluic acid,
Melting Point [6]
a related compound)

. Poorly soluble in water (for
Solubility [7]
related compounds)

. Stable under recommended
Stability . [6][81[9]
storage conditions

Experimental and Handling Protocols
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Adherence to proper laboratory protocols is critical when working with this compound.

General Handling Protocol

» Ventilation: Always handle 3-Acetamido-4-methylbenzoic acid in a well-ventilated area,
preferably within a chemical fume hood to avoid dust and aerosol formation.[3][6][10]

» Hygiene: Practice good industrial hygiene.[6] Wash hands thoroughly after handling, before
breaks, and at the end of the workday.[3][6] Contaminated work clothing should not be
allowed out of the workplace.

o Dust Avoidance: Avoid creating dust.[6] Use non-sparking tools and prevent fire caused by
electrostatic discharge.[10]

o Eye Contact: Avoid contact with eyes.[2][10]

» Skin Contact: Avoid contact with skin and clothing.[2][8][10]

Inhalation/Ingestion: Avoid breathing dust, vapors, mist, or gas.[2][3][6] Do not ingest.[3]

Storage Protocol

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4][6]
o Store locked up.[3]

» Store apart from incompatible materials such as strong oxidizing agents.[2][9]

Waste Disposal Protocol

» Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][3]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

Exposure Controls & Personal Protective
Equipment (PPE)
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Engineering controls and appropriate PPE are essential to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Rationale and Source(s)

Safety glasses with side-

Eye/Face Protection shields or chemical safety

goggles.

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EU).[2][6][10]

Handle with chemically
Skin Protection resistant, impervious gloves

(e.qg., nitrile rubber).

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid
skin contact.[6][10]

Laboratory coat. Wear
Body Protection appropriate protective clothing

to prevent skin exposure.

Protects against incidental skin
contact.[5][10]

Use a NIOSH/CEN approved
Respiratory Protection respirator if dust is generated

and ventilation is inadequate.

Required when exposure limits
are exceeded or irritation is
experienced.[6][10]

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure. Always show the Safety Data Sheet (SDS) to

the attending physician.[6]
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Exposure Route First Aid Protocol

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[2]

[3][6]

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. If skin

Skin Contact S ) ) )
irritation occurs, get medical advice/attention.[2]

[3][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3][6][10]

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a

Ingestion o , , _
physician or Poison Control Center immediately.

[2](31[6]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3][6]

o Special Hazards: Thermal decomposition can release irritating gases and vapors, including
carbon oxides and nitrogen oxides (NOx).[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[2][6][10]

Accidental Release Measures (Spill Protocol)

o Personal Precautions: Use personal protective equipment (see Section 4). Ensure adequate
ventilation. Evacuate personnel to safe areas. Avoid breathing dust and prevent contact with
skin and eyes.[2][6][10]

e Environmental Precautions: Do not let the product enter drains.[6]
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o Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up
and shovel the material into suitable, closed containers for disposal.[2][4][6]

Stability and Reactivity

o Reactivity: No specific data available. Based on related compounds, it is not expected to be
highly reactive under normal conditions.[2]

o Chemical Stability: The compound is stable under recommended storage conditions.[2][6][8]

[9]
o Conditions to Avoid: Avoid formation of dust.[6][10] Incompatible products.[2][8]
e Incompatible Materials: Strong oxidizing agents.[2][9]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.[2]

Toxicological Information

Detailed toxicological properties have not been thoroughly investigated for this specific
compound.[6] The primary known hazard is acute oral toxicity.

¢ Acute Toxicity:

o LD50 Oral - Mouse - 2,340 mg/kg (Data for p-Toluic acid, a related compound). Remarks
indicated behavioral and metabolic changes.[6]

o Carcinogenicity:

o No component of this product present at levels greater than or equal to 0.1% is identified
as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

[6]

Visual Workflows and Diagrams

The following diagrams illustrate key safety and handling workflows for 3-Acetamido-4-
methylbenzoic acid.
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Start: Obtain Compound

1. Assess Risks
(Review SDS)

2. Select & Don PPE
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area

(Chemical Fume Hood)

During/After Use

4. Store Properly 5. Dispose of Waste
(Tightly Closed, Cool, Dry) (Follow Institutional Protocol)

End: Procedure Complete

Click to download full resolution via product page

Caption: General laboratory handling workflow for 3-Acetamido-4-methylbenzoic acid.
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1. Alert Others &
Assess Situation

Major Spill Minor Spill

Evacuate Area 2. Don Appropriate PPE

(If spill is large or unmanageable)

3. Contain Spill
(Prevent spread, avoid dust)

4. Clean Up Spill
(Sweep solid, place in container)

5. Decontaminate Area
& Dispose of Waste

6. Report Incident

Click to download full resolution via product page

Caption: Emergency response protocol for an accidental spill.
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Harmful if Swallowed

(Acute Oral Toxicity)

Causes SKin Irritation

3-Acetamido-4-
methylbenzoic acid

Causes Serious Eye Irritation

May Cause Respiratory Irritation*

Click to download full resolution via product page

Caption: Logical relationship of primary chemical hazards (*based on analogue data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 3-Acetamido-4-
methylbenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184020#safety-and-handling-precautions-for-3-
acetamido-4-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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